Cas no 138745-76-3 (5-(pyridin-3-yl)pent-4-yn-1-ol)

• Product name: 5-(pyridin-3-yl)pent-4-yn-1-ol
• CAS No: 138745-76-3
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 2114626
• PubChem ID: 10797061

5-(pyridin-3-yl)pent-4-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-(3-pyridinyl)-4-Pentyn-1-ol
• 5-(pyridin-3-yl)pent-4-yn-1-ol
• SCHEMBL1841748
• F8885-4373
• DA-38683
• 5-(3-pyridyl)-1-pent-4-ynol
• AKOS026731946
• IAIJILHHXLMWDF-UHFFFAOYSA-N
• 138745-76-3
• 5-(3-Pyridinyl)-4-pentyn-1-ol

• Inchi： InChI=1S/C10H11NO/c12-8-3-1-2-5-10-6-4-7-11-9-10/h4,6-7,9,12H,1,3,8H2
• InChI Key： IAIJILHHXLMWDF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 161.084063974Da
• Monoisotopic Mass: 161.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-(pyridin-3-yl)pent-4-yn-1-ol

Recent Advances in the Study of 5-(pyridin-3-yl)pent-4-yn-1-ol (CAS: 138745-76-3) in Chemical Biology and Pharmaceutical Research

The compound 5-(pyridin-3-yl)pent-4-yn-1-ol (CAS: 138745-76-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented here is derived from recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of 5-(pyridin-3-yl)pent-4-yn-1-ol as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the pyridine ring and alkyne moiety, make it a valuable building block for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The compound's ability to undergo click chemistry reactions further enhances its utility in bioconjugation and drug delivery systems.

In terms of biological activity, 5-(pyridin-3-yl)pent-4-yn-1-ol has demonstrated promising results in preclinical studies. For instance, it has been shown to modulate specific signaling pathways involved in cell proliferation and apoptosis. These findings suggest its potential as a therapeutic agent for diseases characterized by dysregulated cell growth. Additionally, the compound's pharmacokinetic properties, such as its stability and bioavailability, have been investigated, providing valuable insights for future drug formulation efforts.

One of the most notable advancements in the study of this compound is its application in targeted drug delivery systems. Researchers have exploited its alkyne functionality to conjugate with nanoparticles and other carriers, enabling precise delivery of therapeutic agents to diseased tissues. This approach has shown significant promise in reducing off-target effects and improving treatment efficacy. Furthermore, the compound's compatibility with various bioconjugation techniques has opened new avenues for the development of multifunctional drug candidates.

Despite these promising developments, challenges remain in the clinical translation of 5-(pyridin-3-yl)pent-4-yn-1-ol-based therapies. Issues such as scalability of synthesis, potential toxicity, and regulatory hurdles need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on optimizing the compound's properties and exploring its applications in combination therapies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically viable treatments.

In conclusion, 5-(pyridin-3-yl)pent-4-yn-1-ol (CAS: 138745-76-3) represents a promising candidate for drug discovery and development. Its unique chemical properties and versatile applications make it a valuable tool in the arsenal of modern pharmaceutical research. Continued investigation into its mechanisms of action and therapeutic potential will undoubtedly contribute to the advancement of chemical biology and medicine. This research brief underscores the importance of this compound and highlights the need for further studies to unlock its full potential.